Cas no 71682-84-3 ((Z)-3-Amino-3-(2-fluoro-phenyl)-acrylonitrile)

• Product Name: (Z)-3-Amino-3-(2-fluoro-phenyl)-acrylonitrile
• CAS No: 71682-84-3
• MF: C₉H₇FN₂
• MW: 162.163685083389
• MDL: MFCD12131141
• CID: 4716334
• Update Time: 2025-06-08

(Z)-3-Amino-3-(2-fluoro-phenyl)-acrylonitrile Chemical and Physical Properties

Names and Identifiers

• SBB087597
• (Z)-3-Amino-3-(2-fluorophenyl)acrylonitrile
• (2Z)-3-amino-3-(2-fluorophenyl)prop-2-enenitrile
• (Z)-3-Amino-3-(2-fluoro-phenyl)-acrylonitrile

• MDL： MFCD12131141
• Inchi： 1S/C9H7FN2/c10-8-4-2-1-3-7(8)9(12)5-6-11/h1-5H,12H2/b9-5-
• InChI Key： VTEQENHSODZPMJ-UITAMQMPSA-N
• SMILES： FC1C=CC=CC=1/C(=C/C#N)/N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 226
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (Z)-3-Amino-3-(2-fluoro-phenyl)-acrylonitrile

(Z)-3-Amino-3-(2-Fluorophenyl)Acrylonitrile: A Comprehensive Overview

(Z)-3-Amino-3-(2-fluorophenyl)acrylonitrile, identified by the CAS Registry Number 71682-84-3, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its amino and cyano functional groups, has garnered attention due to its unique chemical properties and potential for use in advanced materials and pharmaceuticals. Recent studies have highlighted its role in the synthesis of novel polymers, drug delivery systems, and as an intermediate in organic synthesis.

The structure of (Z)-3-amino-3-(2-fluorophenyl)acrylonitrile consists of a central carbon chain with an amino group (-NH₂) and a cyano group (-CN) attached to adjacent carbons. The presence of the fluorophenyl group introduces electronic and steric effects that influence its reactivity and stability. This compound exhibits a strong absorption in the ultraviolet region, making it suitable for applications in optoelectronic materials. Recent research has explored its use as a building block for constructing conjugated polymers with tailored electronic properties.

One of the most promising applications of CAS No. 71682-84-3 is in the field of drug delivery. Its amino group allows for easy modification to attach bioactive molecules, while the cyano group provides stability during transit in biological systems. Studies have demonstrated its potential as a carrier for anti-cancer drugs, where its biocompatibility and controlled release properties are advantageous.

In terms of synthesis, (Z)-3-amino-3-(2-fluorophenyl)acrylonitrile can be prepared via various methods, including the Michael addition reaction and catalytic hydrogenation. Recent advancements have focused on improving the yield and purity of this compound through optimized reaction conditions and catalyst selection. These methods not only enhance the efficiency of production but also reduce environmental impact, aligning with current green chemistry principles.

The electronic properties of CAS No. 71682-84-3 make it an attractive candidate for use in organic electronics. Its ability to form stable radicals under certain conditions has been exploited in the development of sensors and energy storage devices. Researchers have reported that incorporating this compound into polymer matrices can significantly improve their conductivity without compromising mechanical integrity.

From a toxicological perspective, (Z)-3-amino-3-(2-fluorophenyl)acrylonitrile has been evaluated for its safety profile. While it exhibits low acute toxicity, prolonged exposure may lead to cumulative effects due to its ability to form stable adducts with biomolecules. Regulatory guidelines recommend strict adherence to safety protocols during handling and storage.

In conclusion, (Z)-3-amino-3-(2-fluorophenyl)acrylonitrile (CAS No. 71682-84-3) is a multifaceted compound with vast potential across diverse scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern material science and pharmaceutical research.